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Compound of Interest

Compound Name: Isohomovanillic acid

Cat. No.: B139153

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
isohomovanillic acid, a metabolite of catecholamines. The following procedures are designed
to ensure the safety of laboratory personnel and compliance with environmental regulations.
This guide is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Safety Precautions

Isohomovanillic acid is classified as a hazardous substance. All handling and disposal
procedures must be conducted in a well-ventilated area, preferably within a chemical fume
hood, while wearing appropriate Personal Protective Equipment (PPE).

Table 1: Hazard Identification for Isohomovanillic Acid

Hazard Classification GHS Hazard Statement Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[1]
Serious Eye Damage/Eye H319 Causes serious eye irritation.
Irritation [1]

. . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation.[1]
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Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: Use a NIOSH-approved respirator if handling large quantities or if
dust is generated.

Quantitative Data

Understanding the physical and chemical properties of isohomovanillic acid is crucial for safe
handling and disposal.

Table 2: Physico-chemical Properties of Isohomovanillic Acid

Property Value

Molecular Formula CoH1004

Molar Mass 182.17 g/mol [2]

Melting Point 127-132 °C

Appearance Powder or solid

Solubility DMSO (Slightly), Methanol (Slightly)

Step-by-Step Disposal Procedures

The primary method for the disposal of isohomovanillic acid is through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
service.

A. Solid Isohomovanillic Acid Waste and Concentrated Solutions:

e Segregation and Labeling:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b139153?utm_src=pdf-body
https://www.benchchem.com/product/b139153?utm_src=pdf-body
https://www.chembk.com/en/chem/Isohomovanillic%20acid
https://www.benchchem.com/product/b139153?utm_src=pdf-body
https://www.benchchem.com/product/b139153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Do not mix isohomovanillic acid waste with other chemical waste streams unless
explicitly permitted by your EHS department.

o Collect all solid waste, including unused product and heavily contaminated materials, in a
clearly labeled, sealed, and compatible hazardous waste container.

o The label must include the full chemical name ("Isohomovanillic acid"), the associated
hazards (Irritant), the quantity, and the date of accumulation.

e Storage:

o Store the sealed waste container in a designated and secure satellite accumulation area,
away from incompatible materials.

o Waste Pickup:

o Contact your institution's EHS department to schedule a pickup for the hazardous waste
container.

B. Contaminated Materials:
e Collection:

o Place all materials lightly contaminated with isohomovanillic acid, such as gloves, weigh
boats, and paper towels, into a separate, sealed plastic bag.

e Disposal:

o Dispose of the sealed bag as solid chemical waste in the designated hazardous waste
container for isohomovanillic acid.

C. Small Quantities of Dilute Aqueous Solutions (if permitted by local regulations):

For very small quantities of dilute aqueous solutions of isohomovanillic acid, in-lab
neutralization may be an option, but only if permitted by your institution's policies and local
regulations.

o Neutralization:
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o In a chemical fume hood, slowly add a weak base (e.g., sodium bicarbonate solution) to
the acidic solution while stirring.

o Monitor the pH using pH paper or a calibrated pH meter until it is within the neutral range
(typically pH 6-8).

e Disposal:

o Once neutralized, the solution may be flushed down the sanitary sewer with a large
volume of water. Always confirm that this practice is in compliance with your local
wastewater discharge regulations.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
isohomovanillic acid waste.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b139153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Isohomovanillic Acid Disposal Workflow

Start: Isohomovanillic Acid Waste Generated

Identify Waste Type

Solid/Concentrated }ontaminated Materials

Dilute Aqueous

Dilute Aqueous Solution

Gontaminated Labware (gloves, etc.a

[Solid Waste or Concentrated SolutiorD
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[Place in Sealed Bag for Solid Waste)

\

Gollect in Labeled Hazardous Waste ContaineD Neutralize with Weak Base to pH 6-8

Arrange for EHS Pickup [Dispose Down Sanitary Sewer with Excess Water)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of isohomovanillic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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